The curious case of a sterically crowded Stenhouse salt†
Chemical Science Pub Date: 2022-07-27 DOI: 10.1039/D2SC01895K
Abstract
We report a peculiar Stenhouse salt. It does not evolve into cyclopentenones upon basification, due to the steric hindrance of its bulky stable carbene patterns. This allowed for the observation and characterization of the transient open-chain neutral derivative, which was isolated as its cyclized form. The latter features an unusually long reactive C–O bond (150 pm) and a rich electrochemistry, including oxidation into an air-persistent radical cation.
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